2-[4-(1H-1,3-benzodiazole-5-carbonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 2-[4-(3H-benzimidazole-5-carbonyl)piperazin-1-yl]-5-fluoro-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H17FN6O2/c1-10-14(18)15(25)22-17(21-10)24-6-4-23(5-7-24)16(26)11-2-3-12-13(8-11)20-9-19-12/h2-3,8-9H,4-7H2,1H3,(H,19,20)(H,21,22,25)
• InChI Key: AVFLKBAUWKFSJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CN4)F
• Molecular Formula: C17H17FN6O2
• Molecular Weight: 356.4 g/mol
• CAS No.: 2548988-23-2

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features, including a benzodiazole ring, a piperazine ring, and a dihydropyrimidinone ring. These structural features suggest that this compound could have interesting biological activities, as both benzodiazoles and piperazines are found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple rings and functional groups means that it could potentially exist in multiple tautomeric forms.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Both benzodiazoles and piperazines are found in many drugs and biologically active compounds, suggesting that this compound could interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Given the interesting structural features of this compound, it could be a promising candidate for further study. Potential areas of research could include exploring its synthesis, studying its reactivity, investigating its biological activity, and assessing its safety profile.